N-cyclopentyl-2-phenylethene-1-sulfonamide

• IUPAC Name: (E)-N-cyclopentyl-2-phenylethenesulfonamide
• InChI: InChI=1S/C13H17NO2S/c15-17(16,14-13-8-4-5-9-13)11-10-12-6-2-1-3-7-12/h1-3,6-7,10-11,13-14H,4-5,8-9H2/b11-10+
• InChI Key: QNUBZUMVSKWRDR-ZHACJKMWSA-N
• Canonical SMILES: C1CCC(C1)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1CCC(C1)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

N-cyclopentyl-2-phenylethene-1-sulfonamide, also known as CPES, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. CPES is a sulfonamide derivative of stilbene, which is a class of organic compounds that exhibit a wide range of biological activities. CPES has been shown to possess unique properties that make it a promising candidate for various scientific applications.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-phenylethene-1-sulfonamide is not fully understood. However, it is believed that this compound binds to specific biomolecules and undergoes a conformational change, resulting in the emission of fluorescence. The exact biomolecules that this compound binds to and the nature of the conformational change are still under investigation.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not exhibit any significant physiological effects. It is highly stable and can be used in a wide range of biological systems without causing any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-2-phenylethene-1-sulfonamide is its excellent fluorescent properties, which make it an ideal fluorescent probe for imaging biological systems. This compound is highly stable and can be used in a wide range of biological systems without causing any adverse effects. However, one of the limitations of this compound is its relatively low quantum yield, which can limit its sensitivity in certain applications.

Future Directions

There are several future directions for the use of N-cyclopentyl-2-phenylethene-1-sulfonamide in scientific research. One potential application is in the development of new fluorescent probes for imaging specific biomolecules. This compound can be modified to target specific biomolecules, allowing for their visualization and tracking in living cells. Another potential application is in the development of new biosensors for detecting specific analytes in biological systems. This compound can be used as a fluorescent reporter for detecting changes in the concentration of specific analytes, allowing for their quantification in real-time.
Conclusion:
In conclusion, this compound (this compound) is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound possesses excellent fluorescent properties, making it an ideal fluorescent probe for imaging biological systems. This compound has minimal toxicity and does not exhibit any significant physiological effects, making it highly stable and suitable for use in a wide range of biological systems. There are several future directions for the use of this compound in scientific research, including the development of new fluorescent probes and biosensors.

Synthesis Methods

The synthesis of N-cyclopentyl-2-phenylethene-1-sulfonamide involves the reaction of cyclopentylamine and 2-phenylethene-1-sulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a high purity level. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

N-cyclopentyl-2-phenylethene-1-sulfonamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of fluorescence microscopy. This compound has been shown to possess excellent fluorescent properties, making it an ideal fluorescent probe for imaging biological systems. This compound can be used to label specific biomolecules such as proteins, nucleic acids, and lipids, allowing for their visualization and tracking in living cells.